3-[(6-Tert-butylpyridazin-3-yl)oxy]-1-azabicyclo[2.2.2]octane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(6-Tert-butylpyridazin-3-yl)oxy]-1-azabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C15H23N3O and its molecular weight is 261.369. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photochemical and Thermal Rearrangement of Oxaziridines
The study by Lattes et al. (1982) discusses the photochemical and thermal rearrangement of oxaziridines, focusing on the stereoelectronic control theory. This research provides insights into the regioselectivities observed in rearrangements involving nitrogen-containing bicyclic structures, which can be relevant for understanding similar rearrangements in compounds like "3-[(6-Tert-butylpyridazin-3-yl)oxy]-1-azabicyclo[2.2.2]octane" (Lattes et al., 1982).
Synthesis and Molecular Structure Analysis
The synthesis and structural elucidation of compounds like tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate are detailed by Moriguchi et al. (2014). These studies provide a framework for synthesizing and analyzing bicyclic compounds, offering a foundation for further research on related compounds (Moriguchi et al., 2014).
Catalytic Asymmetric Synthesis
The catalytic asymmetric synthesis of 8-oxabicyclo[3.2.1]octane derivatives, as reported by Ishida et al. (2010), showcases the potential of using catalytic methods to achieve enantioselective synthesis of bicyclic compounds. This methodology could be applied to synthesize enantiomerically pure forms of compounds structurally similar to "this compound" (Ishida et al., 2010).
Regioselective and Regiospecific Cycloaddition
Chapyshev (2000) discusses the regioselective and regiospecific cycloaddition of acetylenes to triazidopyridines, leading to the formation of triazolylpyridines. This study demonstrates the specificity of chemical reactions involving nitrogen-rich heterocycles, which can be relevant for designing reactions involving "this compound" (Chapyshev, 2000).
Properties
IUPAC Name |
3-(6-tert-butylpyridazin-3-yl)oxy-1-azabicyclo[2.2.2]octane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-15(2,3)13-4-5-14(17-16-13)19-12-10-18-8-6-11(12)7-9-18/h4-5,11-12H,6-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGCFSUUJJUNOKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C(C=C1)OC2CN3CCC2CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.